Cas no 881673-34-3 (1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl-)

• Product Name: 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl-
• CAS No: 881673-34-3
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 1916981
• PubChem ID: 66924669
• Update Time: 2025-10-28

1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl-
• (1-Methanesulfonyl-5-phenyl-1H-pyrrol-3-yl)-methanol, 95%
• (1-Methanesulfonyl-5-phenyl-1H-pyrrol-3-yl)-methanol
• SCHEMBL1156193
• MFCD11875778
• (1-(Methylsulfonyl)-5-phenyl-1H-pyrrol-3-yl)methanol
• (1-methylsulfonyl-5-phenylpyrrol-3-yl)methanol
• 881673-34-3
• ZVSWKVIYVPGDMO-UHFFFAOYSA-N
• DB-215336
• [1-(methylsulfonyl)-5-phenyl-1H-pyrrol-3-yl]methanol

• Inchi： 1S/C12H13NO3S/c1-17(15,16)13-8-10(9-14)7-12(13)11-5-3-2-4-6-11/h2-8,14H,9H2,1H3
• InChI Key： ZVSWKVIYVPGDMO-UHFFFAOYSA-N
• SMILES： S(C)(N1C=C(CO)C=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 251.06161445Da
• Monoisotopic Mass: 251.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl-

1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl

The compound 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl (CAS No: 881673-34-3) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are known for their unique electronic properties and wide-ranging applications in drug discovery and materials science.

Pyrroles are five-membered aromatic heterocycles containing one nitrogen atom, and their derivatives often exhibit remarkable biological activities. The methylsulfonyl group attached to the pyrrole ring in this compound introduces additional functionality, enhancing its potential for interaction with biological systems. The phenyl group at the 5-position further contributes to the molecule's stability and aromaticity, making it a promising candidate for various applications.

Recent studies have highlighted the importance of pyrrole-based compounds in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The methylsulfonyl group is known to improve bioavailability and enhance the binding affinity of molecules to target proteins. This makes 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl a valuable building block for designing bioactive molecules.

From a synthetic perspective, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored its synthesis using both traditional and modern techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also ensure high purity, which is crucial for downstream applications.

The aromaticity of the pyrrole ring plays a significant role in the compound's electronic properties. The presence of electron-withdrawing groups like the methylsulfonyl group can modulate the reactivity of the molecule, making it suitable for various chemical transformations. This property has been exploited in recent studies to develop novel materials with tailored electronic characteristics.

In terms of biological activity, 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl has shown potential as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes makes it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, the compound has been investigated for its role in enzyme inhibition studies. Researchers have reported that it exhibits moderate inhibitory activity against key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development.

The integration of pyrrole derivatives into drug design strategies has been a focal point of recent research efforts. By leveraging computational tools such as molecular docking and QSAR modeling, scientists have gained deeper insights into the structure-activity relationships of these compounds. This has paved the way for rational drug design approaches targeting specific biological pathways.

In conclusion, 1H-Pyrrole-3-methanol, 1-(methylsulfonyl)-5-phenyl (CAS No: 881673-34-3) is a multifaceted compound with immense potential across diverse fields of chemistry and biology. Its unique structural features and functional groups make it an invaluable tool for advancing scientific research and developing innovative solutions in medicine and materials science.